3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C17H19NO3/c1-12(13-7-9-15(20-2)10-8-13)18-17(19)14-5-4-6-16(11-14)21-3/h4-12H,1-3H3,(H,18,19)
• InChI Key: PURXKRGOYCALQS-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)OC)NC(=O)C2=CC(=CC=C2)OC

Description

3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years. It belongs to the class of indazole-based synthetic cannabinoids, which are structurally similar to delta-9-tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. MMB-FUBINACA has been used as a research chemical to study the effects of synthetic cannabinoids on the human body.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide is similar to that of THC, in that it binds to cannabinoid receptors in the brain and activates them. However, 3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide has a much higher affinity for these receptors than THC, which makes it more potent. The activation of these receptors leads to a range of physiological and psychological effects, including altered mood, perception, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide are similar to those of other synthetic cannabinoids. These effects include increased heart rate, blood pressure, and body temperature, as well as altered mood, perception, and cognition. Synthetic cannabinoids have also been shown to have a range of negative health effects, including kidney damage, liver damage, and respiratory problems.

Advantages and Limitations for Lab Experiments

3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide has several advantages for use in lab experiments. It is a potent and selective compound that can be used to study the effects of synthetic cannabinoids on the human body. However, there are also limitations to its use. Synthetic cannabinoids are not well understood, and there is limited information available on their long-term effects. Additionally, the use of 3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide in lab experiments may be limited by regulatory restrictions and ethical concerns.

Future Directions

There are several future directions for research on 3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and dependence. Additionally, there is a need for better understanding of the regulatory and ethical issues surrounding the use of synthetic cannabinoids in scientific research.

Synthesis Methods

3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide can be synthesized through a multi-step process involving the reaction of indazole with various reagents. The exact synthesis method may vary depending on the specific laboratory and equipment used. However, the general steps involve the preparation of intermediates, which are then combined to form the final product.

Scientific Research Applications

3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide has been used in scientific research to study the effects of synthetic cannabinoids on the human body. Synthetic cannabinoids are a class of compounds that are designed to mimic the effects of THC, but with greater potency and selectivity. Research has shown that 3-methoxy-N-[1-(4-methoxyphenyl)ethyl]benzamide has a high affinity for cannabinoid receptors in the brain, which are responsible for mediating the effects of THC.